Cas no 1551019-98-7 (4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine)

• Product Name: 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine
• CAS No: 1551019-98-7
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• MDL: MFCD23696797
• CID: 5041917
• PubChem ID: 91811923
• Update Time: 2025-10-24

4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-yl)thiomorpholine
• 3-THIOMORPHOLIN-4-YL-5,6,7,8-TETRAHYDRO-PYRIDO[4,3-C]PYRIDAZINE
• 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine

• MDL： MFCD23696797
• Inchi： 1S/C11H16N4S/c1-2-12-8-9-7-11(14-13-10(1)9)15-3-5-16-6-4-15/h7,12H,1-6,8H2
• InChI Key： FZOSYKVNNVTFEH-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=C3CNCCC3=NN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine

Professional Introduction to Compound with CAS No. 1551019-98-7 and Product Name: 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine

The compound with the CAS number 1551019-98-7 and the product name 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule is characterized by a fused pyrido[4,3-c]pyridazine core linked to a thiomorpholine moiety, which suggests a rich chemical space for interaction with biological targets.

Recent research in the domain of drug discovery has highlighted the importance of polyheterocyclic compounds in developing novel therapeutic agents. The structural motif of 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine is particularly intriguing because it combines two pharmacophoric regions that are known to exhibit significant biological activity. The pyrido[4,3-c]pyridazine scaffold is a well-documented scaffold in medicinal chemistry, often associated with kinase inhibition and other enzymatic activities. Meanwhile, the thiomorpholine ring is recognized for its role in enhancing solubility and bioavailability of drug molecules.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine have opened up new avenues for exploring its pharmacological properties. Studies have demonstrated that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The presence of both nitrogen and sulfur atoms in the molecule allows for multiple hydrogen bonding interactions, which could be leveraged to improve binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a lead structure for developing small-molecule inhibitors. The pyrido[4,3-c]pyridazine core is particularly relevant in the context of targeting protein kinases, which are pivotal enzymes in many disease pathways. For instance, recent studies have shown that derivatives of this scaffold can modulate the activity of tyrosine kinases, which are implicated in cancer progression. The thiomorpholine moiety further enhances the pharmacological profile by contributing to favorable pharmacokinetic properties.

The synthesis of 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex heterocyclic systems. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the key bonds within the molecule.

Evaluation of the compound's biological activity has revealed several promising leads. In vitro assays have shown that 4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}thiomorpholine exhibits inhibitory effects on certain enzymes at concentrations that suggest therapeutic relevance. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at these concentrations, making it a viable candidate for further development. These findings are particularly encouraging given the growing demand for targeted therapies that minimize side effects.

The integration of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 4-{5H,6H,7H,8H-pyrido[4，3-c]pyridazin-3-yl}thiomorpholine with its biological targets. These studies have provided insights into how modifications to the molecule can enhance its binding affinity and selectivity. For instance，modeling experiments have suggested that introducing specific functional groups at certain positions could improve interactions with target proteins，leading to more potent inhibition.

Future directions in research on this compound include exploring its potential as an intermediate in more complex drug candidates. By leveraging its unique structural features，scientists aim to develop novel therapeutics that address unmet medical needs。The combination of computational design、synthetic chemistry，and biological evaluation will be essential in realizing this goal.

In conclusion，the compound with CAS number 1551019-98-7 and product name 4-{5H，6H，7H，8H-pyrido[4，3-c]pyridazin-3-y/thiomorpholine represents a significant contribution to pharmaceutical chemistry。Its unique structural features and promising biological activities make it a valuable candidate for further exploration。As research continues to uncover new therapeutic applications，this compound holds great potential as a building block for innovative drug development.